Cas no 941992-42-3 (N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(prop-2-en-1-yl)ethanediamide)

• Product Name: N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(prop-2-en-1-yl)ethanediamide
• CAS No: 941992-42-3
• MF: C₁₈H₂₀N₄O₂S
• MW: 356.442002296448
• CID: 5502522
• PubChem ID: 7685365
• Update Time: 2025-10-30

N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• 941992-42-3
• VU0498306-1
• N'-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-prop-2-enyloxamide
• N'-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-N-(prop-2-en-1-yl)ethanediamide
• F2780-0614
• N1-allyl-N2-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide
• AKOS024466046
• N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(prop-2-en-1-yl)ethanediamide

• Inchi： 1S/C18H20N4O2S/c1-4-7-19-17(23)18(24)20-16-13-9-25-10-14(13)21-22(16)15-6-5-11(2)8-12(15)3/h4-6,8H,1,7,9-10H2,2-3H3,(H,19,23)(H,20,24)
• InChI Key： ZNWUPLKMDQNLMQ-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C(NCC=C)=O)=O)N(C1C=CC(C)=CC=1C)N=2

Computed Properties

• Exact Mass: 356.13069707g/mol
• Monoisotopic Mass: 356.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Additional information on N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(prop-2-en-1-yl)ethanediamide

N'-2-(2,4-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-yl-N-(prop-2-en-1-yl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 941992-42-3, known as N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N-(prop-2-en-1-yl)ethanediamide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The name itself reveals the structural complexity of the molecule, with key components such as the thienopyrazole ring system and the ethanediamide functional group playing significant roles in its reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic processes. These techniques have not only improved the yield but also enhanced the purity of the product, making it more suitable for research and industrial applications. The thienopyrazole moiety in this compound is particularly interesting due to its potential as a building block for drug discovery. Studies have shown that this heterocyclic system can exhibit significant bioactivity, including anti-inflammatory and anticancer properties.

The ethanediamide group in the molecule contributes to its ability to form hydrogen bonds, which is crucial for its interactions with biological targets. This functional group also enhances the solubility of the compound in polar solvents, making it easier to handle in laboratory settings. Furthermore, the presence of the propenyl group introduces additional flexibility into the molecule's structure, potentially allowing for greater diversity in its interactions with other molecules.

One of the most promising areas of research involving this compound is its application in drug design. Scientists are exploring its potential as a lead compound for developing new therapeutic agents. For instance, studies have demonstrated that derivatives of this compound can inhibit certain enzymes associated with neurodegenerative diseases. This opens up possibilities for its use in treating conditions such as Alzheimer's disease or Parkinson's disease.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently.

The synthesis of this compound involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. The use of chiral catalysts has been particularly beneficial in ensuring that the desired stereochemical outcome is achieved. This level of control is essential for producing enantiomerically pure compounds, which are often required for biological testing.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. As industries increasingly adopt green chemistry principles, there is a need to ensure that such compounds can be safely integrated into industrial processes without posing risks to ecosystems. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation; however, further research is needed to fully characterize these processes.

In conclusion, N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N-(prop-2-en-1-yl)ethanediamide (CAS No. 941992-42-3) represents a fascinating example of modern chemical innovation. Its complex structure offers numerous opportunities for exploration across diverse fields such as pharmacology and materials science. As research continues to uncover new applications and insights into its properties, this compound stands poised to make significant contributions to both scientific advancement and industrial development.